Cas no 1807136-65-7 (3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine
• CAS No: 1807136-65-7
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4891749
• Update Time: 2025-10-25

3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-2-6(7(10)11)13-8(12)5(4)3-9/h2,7H,3H2,1H3
• InChI Key： BHFVYJBUQRWSGW-UHFFFAOYSA-N
• SMILES： IC1=C(CBr)C(C)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine

Recent Advances in the Study of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine (CAS: 1807136-65-7)

The compound 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine (CAS: 1807136-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated and difluoromethylated pyridine core, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in medicinal chemistry, particularly in the development of novel kinase inhibitors and antimicrobial agents.

One of the key areas of research involving this compound is its role in the synthesis of targeted therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine serves as a critical building block for the development of selective kinase inhibitors. The presence of the bromomethyl and iodo substituents allows for efficient cross-coupling reactions, enabling the introduction of diverse pharmacophores. Additionally, the difluoromethyl group enhances the metabolic stability of the resulting compounds, a crucial factor in drug design.

Another notable application of this compound is in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the synthesis of pyridine-based analogs with potent activity against drug-resistant bacterial strains. The researchers attributed the enhanced bioactivity to the synergistic effects of the halogen and difluoromethyl groups, which improve membrane permeability and target binding affinity. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the preparation and functionalization of 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine have also been reported. A study in Organic Letters (2023) detailed a novel, high-yield synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce various functional groups at the bromomethyl and iodo positions. This methodology not only improves the efficiency of derivatization but also expands the structural diversity of accessible analogs, facilitating structure-activity relationship (SAR) studies.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)-2-iodo-4-methylpyridine (CAS: 1807136-65-7) represents a valuable tool in modern drug discovery. Its unique chemical properties and versatility as a synthetic intermediate make it a focal point in the development of kinase inhibitors and antimicrobial agents. Ongoing research continues to explore its potential in other therapeutic areas, including oncology and infectious diseases. As the field progresses, further optimization of its synthetic routes and biological applications is expected to yield even more impactful discoveries.